4-Fluoro-2-(4-formylphenyl)benzoic acid
Overview
Description
“4-Fluoro-2-(4-formylphenyl)benzoic acid” is a chemical compound with the molecular formula C14H9FO3 . It has a molecular weight of 244.22 . This compound is a derivative of benzoic acid, which is a colorless solid and a carboxylic acid .
Synthesis Analysis
The synthesis of similar compounds like 4-Fluorobenzoic acid can be achieved via the Schiemann reaction, where a 4-aminobenzoic acid, protected as the ethyl ester, is diazotised and then fluoride is introduced using tetrafluoroborate . The ester is then hydrolyzed to convert it back to the free acid .Molecular Structure Analysis
The InChI code for “4-Fluoro-2-(4-formylphenyl)benzoic acid” is1S/C14H9FO3/c15-11-5-6-12 (14 (17)18)13 (7-11)10-3-1-9 (8-16)2-4-10/h1-8H, (H,17,18) . This code provides a standard way to encode the compound’s molecular structure and formula.
Scientific Research Applications
Chemical Synthesis
“4-Fluoro-2-(4-formylphenyl)benzoic acid” is often used as a starting material in chemical synthesis . It’s a key component in the preparation of various organic compounds due to its unique structure and reactivity .
2. Preparation of Heparan Sulfate Glycosaminoglycans (HSGAG) This compound has been used as a starting reagent for the synthesis of Heparan sulfate glycosaminoglycans (HSGAG)-mimetic compounds . HSGAGs are important for cell signaling and other biological processes .
Anti-inflammatory, Antipyretic, and Analgesic Properties
Compounds similar to “4-Fluoro-2-(4-formylphenyl)benzoic acid” have been found to exhibit anti-inflammatory, antipyretic, and analgesic properties . They are used to treat various inflammatory conditions such as osteoarthritis and rheumatoid arthritis .
High Resolution Charge Density Study
“4-Fluorobenzoic acid”, a related compound, has been used in high resolution charge density studies . These studies are crucial in understanding the electron distribution in molecules and their chemical reactivity .
Pharmaceutical Research
Given its unique properties, “4-Fluoro-2-(4-formylphenyl)benzoic acid” could potentially be used in pharmaceutical research. Its fluorine atom and carboxylic acid group could interact with biological targets in unique ways, leading to new drug discoveries .
Material Science
In material science, “4-Fluoro-2-(4-formylphenyl)benzoic acid” could potentially be used in the development of new materials. Its unique structure and reactivity could lead to materials with novel properties .
Safety and Hazards
While specific safety and hazard information for “4-Fluoro-2-(4-formylphenyl)benzoic acid” is not available, similar compounds like 4-Fluorobenzoic acid can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to handle this compound with appropriate personal protective equipment and in a well-ventilated area .
properties
IUPAC Name |
4-fluoro-2-(4-formylphenyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9FO3/c15-11-5-6-12(14(17)18)13(7-11)10-3-1-9(8-16)2-4-10/h1-8H,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LRJCCNAFOLTMCZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=O)C2=C(C=CC(=C2)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9FO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00688903 |
Source
|
| Record name | 5-Fluoro-4'-formyl[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00688903 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoro-2-(4-formylphenyl)benzoic acid | |
CAS RN |
1261921-54-3 |
Source
|
| Record name | 5-Fluoro-4'-formyl[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00688903 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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